Cas no 2034577-34-7 (3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034577-34-7
• MF: C₁₆H₂₁N₅O₃
• MW: 331.3696
• CID: 5353700
• Update Time: 2025-06-11

3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-1-methylpyrazol-4-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
• (3-methoxy-1-methyl-1H-pyrazol-4-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
• 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C16H21N5O3/c1-11-6-7-14(18-17-11)24-12-5-4-8-21(9-12)16(22)13-10-20(2)19-15(13)23-3/h6-7,10,12H,4-5,8-9H2,1-3H3
• InChI Key： APEZTOVOTMYECC-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C2C(=NN(C([H])([H])[H])C=2[H])OC([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.9
• Topological Polar Surface Area: 82.4

Additional information on 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

Introduction to Compound with CAS No. 2034577-34-7 and Product Name: 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

The compound with the CAS number 2034577-34-7 and the product name 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyrazole moiety and a piperidine ring, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the development of bioactive molecules. Pyrazole-based structures are known for their broad spectrum of biological activities, ranging from anti-inflammatory to anticancer properties. The specific substitution pattern in the 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine molecule enhances its pharmacological potential by introducing additional interactions with biological targets. This has led to increased interest in exploring its pharmacokinetic and pharmacodynamic properties.

In the context of drug discovery, the piperidine ring is another critical structural feature that contributes to the compound's efficacy. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to improve solubility and metabolic stability. The combination of a pyrazole and piperidine moiety in this compound suggests that it may exhibit enhanced binding affinity to biological receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases. Current research indicates that 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine may interact with multiple pathways involved in disease progression. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and signal transduction cascades, which are often dysregulated in various pathological conditions. The presence of a methoxy group further fine-tunes the compound's interactions with biological targets, potentially enhancing its therapeutic index.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine to its target proteins. These studies predict favorable interactions with key enzymes and receptors, which aligns well with experimental observations. Such computational insights are crucial for optimizing lead compounds and guiding further structural modifications.

Evaluation of the compound's pharmacological profile has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory responses, suggesting potential therapeutic benefits in conditions like arthritis and autoimmune diseases. Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity at relevant doses, which is a critical factor for any candidate drug.

The role of functional groups such as the carbonyl and methoxy substituents cannot be overstated. These groups not only contribute to the compound's overall reactivity but also play a crucial role in determining its biological activity. For instance, the carbonyl group can participate in hydrogen bonding interactions with polar residues on target proteins, while the methoxy group can influence electronic distribution and solubility properties.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Investigating how it interacts with cellular pathways and modulates physiological processes will provide valuable insights into its therapeutic potential. Additionally, formulation studies are underway to optimize delivery systems that enhance bioavailability and target specificity.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine based on their biological activity profiles. HTS allows researchers to rapidly test thousands of compounds against various targets, enabling faster identification of promising candidates for further development.

In conclusion, CAS No. 2034577-34-7 represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and potential therapeutic applications. The combination of pyrazole and piperidine moieties, along with strategic functional group substitutions, positions this compound as a valuable asset in drug discovery efforts aimed at addressing complex diseases.